![molecular formula C5H5NO4S B1586391 6-Hydroxypyridine-3-sulfonic acid CAS No. 6684-46-4](/img/structure/B1586391.png)
6-Hydroxypyridine-3-sulfonic acid
Overview
Description
6-Hydroxypyridine-3-sulfonic acid, also known as this compound, is a chemical compound with the molecular formula C5H5NO4S . It has a molecular weight of 175.16 g/mol . This compound contains a total of 16 bonds, including 11 non-H bonds, 5 multiple bonds, 1 rotatable bond, 5 double bonds, 1 six-membered ring, 1 secondary amide (aliphatic), 1 hydroxyl group, and 1 sulfonic (thio-/dithio-) acid .
Synthesis Analysis
The synthesis of this compound involves the oxidation of 3-chloropyridine to 3-chloropyridine N-oxide, replacement of chlorine by a sulpho group, followed by reduction to pyridine-3-sulphonic acid . Another method involves the hydrolysis of 3-pyridinesulfonic acid in an aqueous solution of alkali metal hydroxides under pressure . The sulfonation of pyridine derivatives and their N-oxides in fuming sulfuric acid has also been studied .
Molecular Structure Analysis
The molecular structure of this compound contains a six-membered ring, a secondary amide (aliphatic), a hydroxyl group, and a sulfonic (thio-/dithio-) acid .
Chemical Reactions Analysis
The sulfonation of pyridine derivatives and their N-oxides in fuming sulfuric acid has been studied . The sulfonation of 3-hydroxypyridine N-oxide occurs in the 2 position of the pyridine ring .
Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 175.16 g/mol .
Scientific Research Applications
Conversion of Aldehydes into Nitriles
6-Hydroxypyridine-3-sulfonic acid has been identified as a useful reagent for the conversion of aldehydes into nitriles, offering high yields and rapid reactions for a wide range of aldehyde compounds. This application is crucial for synthesizing nitriles, which are valuable intermediates in organic synthesis (Streith, Fizet, & Fritz, 1976).
Iron Excretion Enhancement
Research into the mobilization of iron into bile and urine by 3-hydroxypyrid-4-ones bearing sulfonic acid groups suggests potential medical applications, especially in treatments targeting iron overload conditions. The study demonstrates that these compounds can enhance iron excretion, a valuable trait for developing therapeutic agents (Molenda, Jones, & Basinger, 1994).
Inhibition of Carbonic Anhydrase Isoenzymes
The synthesis and characterization of novel amino salicylato salts and their complexes with this compound derivatives have been studied for their inhibitory effects on carbonic anhydrase isoenzymes. Such studies are significant for understanding enzyme inhibition and developing inhibitors with potential pharmaceutical applications (Yenikaya et al., 2011).
Hydrogen Bond Network Formation
The compound's ability to form extensive hydrogen bond networks when treated with concentrated sulfuric acid, as demonstrated in the synthesis of hydronium 4-oxo-1,4-dihydropyridine-3-sulfonate dihydrate, highlights its potential in studying molecular structures and interactions (Zhu, Gao, & Ng, 2009).
Reduction of Sulfoxides
Its role in the efficient reduction of sulfoxides to sulfides underlines its versatility in organic synthesis and chemical transformations, making it a valuable reagent for reducing sulfoxide compounds (Miller, Collier, & Wu, 2000).
Electrophilic Reactions and Sulfonation Studies
The compound has been studied for its reactivity in electrophilic reactions, particularly in the sulfonation of pyridine derivatives, offering insights into reaction mechanisms and the influence of substituents on chemical reactivity (Smirnov et al., 1976).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the sulfonation of pyridine derivatives, such as 3-hydroxypyridine, occurs in the 2-position of the pyridine ring . This suggests that 6-Hydroxypyridine-3-sulfonic acid may interact with its targets through the sulfonic acid group, which can form strong hydrogen bonds and ionic interactions.
Biochemical Pathways
Pyridine derivatives are known to be involved in various biological processes . For instance, pyridine derivatives occur ubiquitously as pyridoxine (vitamin B6) and vitamin B3 (primarily in the form of niacin and nicotinamide), which are used in the synthesis of nicotinamide adenine dinucleotide (NAD+) and nicotinamide adenine dinucleotide phosphate (NADP+) .
properties
IUPAC Name |
6-oxo-1H-pyridine-3-sulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO4S/c7-5-2-1-4(3-6-5)11(8,9)10/h1-3H,(H,6,7)(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCENUUORNQBOIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80376513 | |
Record name | 6-HYDROXYPYRIDINE-3-SULFONIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6684-46-4 | |
Record name | 6-HYDROXYPYRIDINE-3-SULFONIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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